Cas no 1000343-59-8 (3-Amino-7-methyl (1H)indazole)

3-Amino-7-methyl (1H)indazole is a heterocyclic organic compound featuring an indazole core substituted with an amino group at the 3-position and a methyl group at the 7-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The amino group enhances reactivity for further functionalization, while the methyl group contributes to stability and modulates electronic properties. Its well-defined molecular framework makes it valuable for constructing complex heterocyclic systems, including bioactive molecules. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Suitable for use under controlled conditions, it adheres to standard handling protocols for amine-containing compounds.
3-Amino-7-methyl (1H)indazole structure
3-Amino-7-methyl (1H)indazole structure
Product Name:3-Amino-7-methyl (1H)indazole
CAS No:1000343-59-8
MF:C8H9N3
MW:147.177160978317
MDL:MFCD09880079
CID:1056587
PubChem ID:24729520
Update Time:2025-10-13

3-Amino-7-methyl (1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 7-Methyl-1H-indazol-3-amine
    • 3-Amino-7-methyl-1H-indazole
    • 3-AMINO-7-METHYL (1H)INDAZOLE
    • 3-amino-7-fluoroquinoline
    • 7-Methyl-1H-indazol-3-ylamine
    • 1H-Indazol-3-amine, 7-methyl-
    • 5808AJ
    • TRA0076820
    • SY014100
    • AB0053946
    • 3-Amino-7-methyl (1H)indazole
    • MDL: MFCD09880079
    • Inchi: 1S/C8H9N3/c1-5-3-2-4-6-7(5)10-11-8(6)9/h2-4H,1H3,(H3,9,10,11)
    • InChI Key: JYTHNNWTAZPKPW-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=CC=2C(N)=N1

Computed Properties

  • Exact Mass: 147.08000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Density: 1.295±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 187-189 ºC
  • Solubility: Very slightly soluble (0.72 g/l) (25 º C),
  • PSA: 54.70000
  • LogP: 2.03470

3-Amino-7-methyl (1H)indazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Amino-7-methyl (1H)indazole Production Method

Additional information on 3-Amino-7-methyl (1H)indazole

3-Amino-7-Methyl (1H)Indazole: A Comprehensive Overview

3-Amino-7-methyl (1H)indazole, also known by its CAS registry number CAS No. 1000343-59-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. The presence of the amino and methyl groups at specific positions on the indazole framework imparts unique chemical and biological properties to this molecule.

The synthesis of 3-amino-7-methyl (1H)indazole involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its conformational flexibility and electronic properties.

3-Amino-7-methyl (1H)indazole exhibits remarkable biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have highlighted its potential as a lead compound in drug discovery efforts targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in 2023 demonstrated that this compound can inhibit key enzymes involved in tumor progression, suggesting its role as a candidate for anticancer therapy.

In addition to its therapeutic potential, 3-amino-7-methyl (1H)indazole has found applications in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit interesting magnetic and electronic properties, making them promising candidates for use in spintronic devices and sensors. The compound's versatility is further underscored by its role as a building block in the synthesis of more complex heterocyclic systems.

The pharmacokinetic profile of 3-amino-7-methyl (1H)indazole has been thoroughly investigated in preclinical models, revealing favorable absorption and bioavailability characteristics. However, further studies are required to fully understand its metabolism and excretion pathways in humans. Regulatory agencies have expressed interest in this compound due to its potential therapeutic benefits, but additional preclinical and clinical trials are necessary to establish its safety and efficacy.

In conclusion, 3-amino-7-methyl (1H)indazole represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and materials development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in advancing modern medicine and technology. As research continues to unfold, this compound is expected to unlock new possibilities for treating diseases and creating innovative materials.

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